Cas no 953261-10-4 (N-(1-benzylpiperidin-4-yl)methyl-5-ethylthiophene-2-sulfonamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-5-ethylthiophene-2-sulfonamide
• CAS No: 953261-10-4
• MF: C₁₉H₂₆N₂O₂S₂
• MW: 378.55194234848
• CID: 6090020
• PubChem ID: 16887797
• Update Time: 2025-05-21

N-(1-benzylpiperidin-4-yl)methyl-5-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)methyl-5-ethylthiophene-2-sulfonamide
• AKOS024490140
• 953261-10-4
• VU0629694-1
• N-[(1-benzylpiperidin-4-yl)methyl]-5-ethylthiophene-2-sulfonamide
• N-((1-benzylpiperidin-4-yl)methyl)-5-ethylthiophene-2-sulfonamide
• F5017-0377

• Inchi： 1S/C19H26N2O2S2/c1-2-18-8-9-19(24-18)25(22,23)20-14-16-10-12-21(13-11-16)15-17-6-4-3-5-7-17/h3-9,16,20H,2,10-15H2,1H3
• InChI Key： JGKSDKNAWPVCTA-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(NCC1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 378.14357042g/mol
• Monoisotopic Mass: 378.14357042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 86Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-5-ethylthiophene-2-sulfonamide

N-(1-benzylpiperidin-4-yl)methyl-5-ethylthiophene-2-sulfonamide: A Comprehensive Overview

N-(1-benzylpiperidin-4-yl)methyl-5-ethylthiophene-2-sulfonamide, identified by the CAS registry number 953261-10-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring, a benzyl group, and a thiophene moiety with a sulfonamide functional group. The combination of these structural elements makes it a versatile molecule, capable of participating in diverse chemical reactions and exhibiting interesting pharmacological properties.

The synthesis of N-(1-benzylpiperidin-4-yl)methyl-5-ethylthiophene-2-sulfonamide involves a series of carefully designed organic reactions. The starting materials typically include benzyl chloride, piperidine, and thiophene derivatives, which are subjected to nucleophilic substitution, condensation, and sulfonation reactions. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product. The use of microwave-assisted synthesis has also been explored, reducing reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its pharmacological activity. Studies have shown that N-(1-benzylpiperidin-4-yl)methyl-5-ethylthiophene-2-sulfonamide exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit cyclooxygenase (COX) enzymes, which play a key role in the inflammatory response. Recent research has further elucidated its mechanism of action, revealing that the compound selectively targets COX-2 over COX-1, making it a promising candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In addition to its pharmacological applications, N-(1-benzylpiperidin-4-ylmethyl< b>5-< b>ethylthiophene-< b>2-< b>sulfonamide) has shown potential in materials science. Its sulfur-containing thiophene ring contributes to its electronic properties, making it a suitable candidate for use in organic electronics. Recent studies have explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where it demonstrates excellent charge transport properties. The integration of this compound into such devices could lead to more efficient and cost-effective electronic materials.

The environmental impact of CAS No. 953261-< b>10-< b>4 has also been a topic of recent research. Studies have investigated its biodegradability and toxicity profiles under various environmental conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions but shows persistence under anaerobic conditions. Efforts are currently underway to develop greener synthesis methods and waste management strategies to minimize its environmental footprint.

In conclusion, N-(1-benzylpiperidin-< b>4< b>-y lm eth yl < b>5 < b>-e th yl th i oph ene < b>-2 < b>-s ulfon amide ) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and versatile properties make it an exciting subject for further research and development. As scientific advancements continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in various fields of science and technology.